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Assay Target | Process ICso0 - L
L Key Finding / Selectivity
Description Measured Value
Enzyme Inhibition = Pure human complement 14.3 nM Highly potent and selective inhibition
[1] factor D of the primary target [1] [2].
Enzyme Inhibition Proteolytic activity of factor 28.1nM Inhibits a key step in the alternative
[1] D against C3b-bound factor pathway (AP) amplification loop [1].
B
Functional AP-mediated hemolysis of 29.5nM Demonstrates potent functional
Hemolysis Assay  rabbit erythrocytes activity in a cell-based system [1] [2].
[1]
C3 Fragment C3 fragment buildup on 39.3nM Prevents the extravascular hemolysis
Deposition Assay  PNH erythrocytes characteristic of PNH [2].
[2]
Selectivity Panel Various human serine >28 uM Shows high selectivity, as ICso values
[2] proteases (e.g., thrombin, to >50 against non-target enzymes are over
activated factor X) UM 1000-fold higher [2].
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Experimental Protocols for Key Assays

Based on the available information, here are the methodologies for the core assays used to characterize

Pelecopan.

Factor D Enzyme Inhibition Assay

e Objective: To measure the direct inhibition of purified human complement factor D enzyme activity
[1].
¢ Principle: The assay quantifies the proteolytic activity of factor D. Inhibition of this activity prevents
the downstream steps of the complement cascade.
e Procedure:
o Reaction Setup: Incubate purified human factor D with the substrate (C3b-bound factor B) in
an appropriate buffer [1].
o Compound Addition: Add Pelecopan at various concentrations to the reaction mixture.
o Incubation & Measurement: Allow the enzymatic reaction to proceed and measure the rate of
substrate cleavage. The ICso value (14.3 nM) is calculated from the concentration-response
curve of the inhibitor [1].

Alternative Pathway (AP)-Mediated Hemolysis Assay

e Objective: To evaluate the functional inhibitory activity of Pelecopan in a cell-based system that
models the disease pathology [1].
¢ Principle: Rabbit red blood cells are susceptible to lysis by the human alternative complement
pathway in serum. Inhibition of factor D prevents this lysis.
e Procedure:
o Cell Preparation: Isolate and wash rabbit erythrocytes [1].
o Serum Source: Use human serum as a source of complement proteins.
o Treatment and Incubation: Incubate the erythrocytes with human serum in the presence of
serially diluted Pelecopan.
o Data Analysis: Measure the hemolysis, typically by the release of hemoglobin. The ICso value
(29.5 nM) represents the concentration of Pelecopan that provides 50% inhibition of hemolysis

[1].

C3 Fragment Deposition Assay on PNH Erythrocytes
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e Objective: To assess the ability of Pelecopan to prevent the opsonization of PNH erythrocytes with
C3 fragments, a key process in extravascular hemolysis [2].
e Principle: In PNH, erythrocytes lacking CD55 and CD59 are susceptible to C3 fragment deposition
upon AP activation, marking them for destruction.
e Procedure:
o Cell Source: Use PNH erythrocytes, which are deficient in complement regulatory proteins [2].
o Activation and Inhibition: Activate the alternative complement pathway in the presence of the
cells and varying concentrations of Pelecopan.
o Detection: Use a labeled antibody to detect the deposited C3 fragments on the cell surface via
flow cytometry or similar methods.
o Data Analysis: Calculate the ICso value (39.3 nM) from the concentration-dependent reduction
in C3 fragment deposition [2].

Mechanism of Action and Signaling Pathway

Pelecopan acts by selectively inhibiting complement factor D, a serine protease that is a crucial component
of the alternative pathway (AP) of the complement system [1] [2]. The diagram below illustrates this

mechanism and the logical workflow of the key assays.
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Pelecopan inhibits factor D, blocking the alternative complement pathway and its functional outputs, which

are measured by specific assays.

Interpretation and Research Application

o Data Correlation: The consistent nanomolar-range 1Cso values across different assay types
demonstrate Pelecopan's potent and robust biological activity, confirming target engagement and
functional efficacy [1] [2].

e Selectivity: The high selectivity over other serine proteases indicates a clean safety profile for in vitro
systems and reduces the likelihood of off-target effects in later-stage experiments [2].

e Assay Selection:
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o For primary high-throughput screening (HTS), the Factor D Enzyme Inhibition Assay is most
suitable.

o For functional and disease-relevant context, the Hemolysis and C3 Deposition Assays are
critical for confirming efficacy in models of PNH and other AP-mediated diseases.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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